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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Dimethylnaphthalene (2,7-DMN), identified by the CAS number 582-16-1, is an aromatic

hydrocarbon belonging to the polycyclic aromatic hydrocarbon (PAH) class of compounds. It is

one of ten dimethylnaphthalene isomers. This document provides a comprehensive technical

overview of 2,7-DMN, summarizing its chemical and physical properties, spectral data,

synthesis protocols, and known applications. While it serves as a valuable intermediate in

various chemical syntheses, including for pharmaceuticals and fragrances, detailed information

on its specific biological activities and toxicological profile remains limited in publicly accessible

literature.[1][2]

Chemical and Physical Properties
2,7-Dimethylnaphthalene is a white to beige crystalline solid at room temperature.[1] Its key

physical and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₂ [1]

Molecular Weight 156.22 g/mol [3]

Melting Point 94-97 °C

Boiling Point 263 °C

Appearance
White to beige powder or

flakes
[1]

Solubility Insoluble in water [1]

LogP (Octanol/Water) 4.3 [3]

Spectral Data
Detailed spectral analysis is crucial for the identification and characterization of 2,7-
Dimethylnaphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus Solvent Chemical Shift (δ) ppm

¹H NMR CDCl₃
7.65 (d, 2H), 7.50 (s, 2H), 7.22

(d, 2H), 2.49 (s, 6H)

¹³C NMR CDCl₃
135.4, 134.0, 130.0, 127.4,

127.2, 126.3, 21.7

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of 2,7-Dimethylnaphthalene shows a molecular

ion peak (M⁺) at m/z 156, which is also the base peak (100% relative abundance).

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in the molecule. Key

absorption bands for 2,7-Dimethylnaphthalene are associated with aromatic C-H and C=C
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stretching, and methyl C-H bending vibrations.

Synthesis and Experimental Protocols
A common and efficient method for the synthesis of 2,7-Dimethylnaphthalene is through a

nickel-catalyzed cross-coupling reaction.

Nickel-Catalyzed Coupling of 2,7-
Bis(diethylcarbamoyloxy)naphthalene with a Grignard
Reagent
This synthetic route involves two main steps starting from 2,7-dihydroxynaphthalene.

Step A: Synthesis of 2,7-Bis(diethylcarbamoyloxy)naphthalene

To a stirred solution of 2,7-dihydroxynaphthalene in pyridine under a nitrogen atmosphere,

N,N-diethylcarbamoyl chloride is added.

The reaction mixture is heated to 100°C for 48 hours.

After cooling, the reaction is quenched by the addition of hydrochloric acid, leading to the

precipitation of the crude product.

The solid is collected by filtration, washed with water, and dried under vacuum.

Recrystallization from ethanol/water affords pure 2,7-bis(N,N-

diethylcarbamoyloxy)naphthalene.[4]

Step B: Synthesis of 2,7-Dimethylnaphthalene

A mixture of 2,7-bis(N,N-diethylcarbamoyloxy)naphthalene and a nickel(II) catalyst, such as

[1,3-bis(diphenylphosphino)propane]dichloronickel(II) (NiCl₂(dppp)), is suspended in

anhydrous diethyl ether under a nitrogen atmosphere.[4]

An ethereal solution of methylmagnesium bromide is added dropwise to the mixture.

The reaction is stirred at 30°C for 13 hours.
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The reaction is quenched by the slow addition of aqueous hydrochloric acid.

The organic layer is separated, washed sequentially with hydrochloric acid, water, and brine,

and then dried over anhydrous sodium sulfate.

After filtration and removal of the solvent, the crude product is obtained.

Recrystallization from 95% ethanol yields pure 2,7-Dimethylnaphthalene as colorless

crystals.[4]

2,7-Dihydroxynaphthalene + N,N-Diethylcarbamoyl Chloride
(Pyridine, 100°C)

2,7-Bis(diethylcarbamoyloxy)naphthalene 2,7-Bis(diethylcarbamoyloxy)naphthalene

+ Methylmagnesium Bromide
(NiCl₂(dppp), Diethyl Ether)

2,7-Dimethylnaphthalene

Click to download full resolution via product page

Synthesis of 2,7-Dimethylnaphthalene.

Applications
2,7-Dimethylnaphthalene serves as a key starting material and intermediate in several areas:

Chemical Synthesis: It is a precursor for the synthesis of 2,7-bis(bromomethyl)naphthalene,

a valuable building block in supramolecular chemistry.[4]

Pharmaceuticals: It is mentioned as a potential intermediate in the synthesis of

pharmaceuticals, although specific examples are not readily available in the literature.[1][4]

Fragrances: Due to its aromatic properties, it is used as a fragrance ingredient in perfumes.

[1][2]
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Materials Science: Dimethylnaphthalenes, in general, are precursors to naphthalene

dicarboxylic acids, which are monomers for high-performance polymers like polyethylene

naphthalate (PEN).[5]

Biological Activity and Toxicology
Biological Activity
Specific data on the biological activity of 2,7-Dimethylnaphthalene is very limited. While

naphthalene and some of its other derivatives have been studied for their biological effects,

including cytotoxicity and metabolic activation, there is a notable lack of research focused

specifically on the 2,7-isomer.[6] Therefore, no specific mechanism of action or interaction with

biological signaling pathways has been elucidated for 2,7-Dimethylnaphthalene.

Toxicology
The toxicological profile of 2,7-Dimethylnaphthalene is not well-established. General safety

precautions for handling aromatic hydrocarbons should be followed. It may be harmful if

swallowed, inhaled, or in contact with skin.[2] Studies on related compounds, such as 2-

methylnaphthalene, have shown dose-dependent cytotoxicity, particularly in lung tissues in

animal models.[6] However, it is crucial to note that toxicity can vary significantly between

isomers, and direct extrapolation of data from other naphthalene derivatives to 2,7-DMN is not

advisable.

Conclusion
2,7-Dimethylnaphthalene is a well-characterized aromatic hydrocarbon with established

physical, chemical, and spectral properties. Its synthesis is well-documented, making it an

accessible intermediate for various applications, particularly in the synthesis of other organic

compounds and as a fragrance component. However, for the audience of researchers,

scientists, and drug development professionals, the current body of knowledge presents a

significant gap regarding its specific biological activities, mechanism of action, and detailed

toxicological profile. Further research is warranted to explore the potential pharmacological and

toxicological properties of this specific isomer to fully understand its potential applications and

risks in a biological context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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